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Introduction
GSK2818713 is a potent and broad-genotype inhibitor of the Hepatitis C Virus (HCV)

nonstructural protein 5A (NS5A) replication complex.[1][2][3] Preclinical animal studies are a

critical step in evaluating the efficacy, safety, and pharmacokinetic profile of this compound.

These application notes provide detailed protocols and guidance for the preparation and

administration of GSK2818713 in animal models for antiviral research.

Mechanism of Action
GSK2818713 targets the HCV NS5A protein, a multifunctional phosphoprotein essential for

viral RNA replication and virion assembly.[4][5][6] The precise mechanism of NS5A inhibitors is

multifaceted and not entirely elucidated, but it is understood to involve the disruption of the

NS5A-containing replication complex.[4][6] This inhibition is thought to occur through two main

pathways: the direct impediment of viral RNA synthesis and the interference with the assembly

of new virus particles.[5][6] Some evidence suggests that NS5A inhibitors may also disrupt the

formation of the "membranous web," a specialized intracellular structure that serves as the site

of HCV replication.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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